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Compound of Interest

Compound Name: TDI-11055

Cat. No.: B12363261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for characterizing the binding of the potent

and orally bioavailable inhibitor, TDI-11055, to its target, the Eleven-Nineteen Leukemia (ENL)

protein, using Isothermal Titration Calorimetry (ITC). TDI-11055 is a small molecule inhibitor

that targets the YEATS domain of ENL, a critical reader of histone acylation marks involved in

the regulation of gene transcription.[1][2][3] Dysregulation of ENL is a key driver in certain types

of acute myeloid leukemia (AML), making it a promising therapeutic target.[1][3][4] TDI-11055
displaces ENL from chromatin by blocking the interaction between its YEATS domain and

acylated histones, leading to the suppression of oncogenic gene expression programs.[3][4][5]

Data Presentation
The interaction between TDI-11055 and the ENL YEATS domain has been quantitatively

characterized by ITC, revealing a high-affinity binding event. The thermodynamic parameters

from published studies are summarized in the table below.

Compound Target Protein
Binding
Affinity (Kd)

Stoichiometry
(N)

Reference

TDI-11055
ENL YEATS

Domain
119 nM 1 [4][6][7]

TDI-11055
ENL YEATS

Domain
0.12 µM Not Reported [1]
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Signaling Pathway and Experimental Workflow
To understand the mechanism of action of TDI-11055 and the experimental approach to

quantify its binding, the following diagrams illustrate the relevant biological pathway and the

ITC workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12363261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Acylated Histone Tail

ENL YEATS Domain

Recognizes & Binds

Super Elongation
Complex (SEC)

Recruits RNA Polymerase IIActivates Oncogenic Genes
(e.g., MYC, HOXA9)

Transcribes Oncogenic Transcription

TDI-11055 Inhibits Binding

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

ITC Instrument Setup

Titration and Data Acquisition

Data Analysis

1. Purify ENL YEATS Domain
2. Dialyze into ITC buffer

Degas both solutions

1. Dissolve TDI-11055 in DMSO
2. Dilute into ITC buffer

Load ENL YEATS Domain
into the sample cell

Load TDI-11055
into the injection syringe

Equilibrate at 25°C

Inject TDI-11055 into
the sample cell in aliquots

Measure heat change
after each injection

Integrate heat peaks

Fit data to a binding model
(e.g., one-site binding)

Determine Kd, ΔH, and n

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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